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Compound of Interest

Compound Name: AMPA receptor modulator-2

Cat. No.: B8144490 Get Quote

Researchers and drug development professionals working with AMPA receptor modulator-2
must adhere to stringent safety protocols to mitigate potential hazards. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to ensure the safe handling of this potent neuroactive compound.

Hazard Identification and Personal Protective Equipment (PPE)

AMPA receptor modulator-2 is classified with specific hazard statements, necessitating the

use of appropriate personal protective equipment. The primary hazards include skin irritation,

serious eye irritation, and potential respiratory irritation. Therefore, a comprehensive PPE

strategy is mandatory for all personnel handling this compound.
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Hazard ID Hazard Statement
Required Personal
Protective Equipment
(PPE)

H315 Causes skin irritation

Gloves: Nitrile or other

chemically resistant gloves.

Lab Coat: Standard laboratory

coat.

H319 Causes serious eye irritation
Eye Protection: Safety glasses

with side shields or goggles.

H335 May cause respiratory irritation

Respiratory Protection: Use in

a well-ventilated area or with

local exhaust ventilation (e.g.,

fume hood). If dust or aerosols

may be generated, a NIOSH-

approved respirator is

recommended.

Operational Procedures for Safe Handling

Adherence to a strict operational workflow is critical to minimize exposure and ensure a safe

laboratory environment. The following step-by-step process outlines the key stages of handling

AMPA receptor modulator-2.
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Preparation

Handling

Cleanup & Disposal

Don PPE

Prepare work area in fume hood

Weigh compound

Proceed with caution

Dissolve in appropriate solvent

Perform experiment

Decontaminate surfaces

Post-experiment

Dispose of waste

Doff PPE
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To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling AMPA Receptor Modulator-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8144490#personal-protective-equipment-for-
handling-ampa-receptor-modulator-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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